Cas no 134953-64-3 (Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI))
134953-64-3 structure
Product Name:Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
CAS No:134953-64-3
MF:C9H19NO2
MW:173.25266289711
CID:1023478
PubChem ID:14663479
Update Time:2025-04-20
Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
- SB46062
- SCHEMBL6361613
- (S)-tert-Butyl sec-butylcarbamate
- AKOS013102137
- (R)-tert-Butyl sec-butylcarbamate
- SB46054
- tert-butyl N-butan-2-ylcarbamate
- 1932100-42-9
- 134953-64-3
-
- Inchi: 1S/C9H19NO2/c1-6-7(2)10-8(11)12-9(3,4)5/h7H,6H2,1-5H3,(H,10,11)
- InChI Key: JOLOYYRHPUVBJM-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 173.141578849g/mol
- Monoisotopic Mass: 173.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.3Ų
Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI) Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
134953-64-3 (Carbamic acid, (1-methylpropyl)-, 1,1-dimethylethyl ester (9CI)) Related Products
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